MFA has been shown to exhibit several biological properties, such as antimicrobial, anti-tumor, and anti-inflammatory activities. In particular, MFA has been found to have a selective cytotoxic effect on cancer cells, making it a potential candidate for cancer treatment. Additionally, MFA has been shown to effectively inhibit the growth of various bacteria and fungi, making it a valuable antimicrobial agent. Further studies are required to fully understand the biological properties of MFA and how they can be applied in scientific research.